molecular formula C16H13ClN2O3 B8389289 4-(1H-benzoimidazol-2-ylmethoxy)-2-chloro-5-methoxy-benzaldehyde

4-(1H-benzoimidazol-2-ylmethoxy)-2-chloro-5-methoxy-benzaldehyde

Cat. No.: B8389289
M. Wt: 316.74 g/mol
InChI Key: GDPBIUINUASDKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1H-benzoimidazol-2-ylmethoxy)-2-chloro-5-methoxy-benzaldehyde is a useful research compound. Its molecular formula is C16H13ClN2O3 and its molecular weight is 316.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13ClN2O3

Molecular Weight

316.74 g/mol

IUPAC Name

4-(1H-benzimidazol-2-ylmethoxy)-2-chloro-5-methoxybenzaldehyde

InChI

InChI=1S/C16H13ClN2O3/c1-21-14-6-10(8-20)11(17)7-15(14)22-9-16-18-12-4-2-3-5-13(12)19-16/h2-8H,9H2,1H3,(H,18,19)

InChI Key

GDPBIUINUASDKZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)C=O)Cl)OCC2=NC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-4-hydroxy-5-methoxy-benzaldehyde (136, 2.30 g, 0.0123 mol) was dissolved in N,N-dimethylformamide (89.5 mL, 1.16 mol) and sodium hydride (60% dispersion in mineral oil, 541 mg, 0.0135 mol) was added. After 20 minutes, 2-chloromethyl-1H-benzoimidazole (106, 2.05 g, 0.0123 mol) was added to the reaction. The reaction was stirred at 80° C. overnight. The reaction was concentrated in vacuo to an oil. Ethyl acetate was added and washed with saturated sodium bicarbonate and brine. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 30-70% ethyl acetate in hexane over 30 minutes to provide a white solid (137, 1.79 g, 46%). MS (ESI) [M+H+]+=317.1, 319.1.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
89.5 mL
Type
reactant
Reaction Step One
Quantity
541 mg
Type
reactant
Reaction Step Two

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